4-[(2-Iodophenoxy)methyl]piperidine hydrochloride
Overview
Description
“4-[(2-Iodophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the CAS number 1220034-66-1 . It’s a derivative of piperidine, a six-membered ring with one nitrogen atom and five carbon atoms .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H17ClINO . The InChI code is 1S/C11H14INO.ClH/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 353.62695 . More detailed physical and chemical properties were not available in the sources I found.Scientific Research Applications
1. Radiolabeled Probes for σ Receptors
4-[(2-Iodophenoxy)methyl]piperidine hydrochloride and related halogenated 4-(phenoxymethyl)piperidines have been investigated as potential σ receptor ligands. These compounds, particularly those labeled with iodine such as [123I]-1-(iodopropen-2-yl)-4-[(4-cyanophenoxy)methyl]piperidine, showed high uptake and retention in various organs, indicating potential for in vivo tomographic studies of σ receptors (Waterhouse et al., 1997).
2. Crystal and Molecular Structure Analysis
The crystal and molecular structure of compounds related to this compound, such as (E)-methyl 3-(2-hydroxyphenyl)-2-(piperidine-1-carbonyl)acrylate, have been analyzed, revealing important details like hydrogen bonding and C-H…π interactions. This provides insights into the molecular interactions and stability of such compounds (Khan et al., 2013).
3. Neuroprotective Properties
Certain derivatives of 4-[(2-Iodophenoxy)methyl]piperidine, like 1-(4-hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol, have been identified as potent and selective N-methyl-D-aspartate (NMDA) antagonists. These compounds could potentially serve as neuroprotective agents, offering a novel approach to treating neurological conditions (Chenard et al., 1995).
4. CO2 Absorption Characteristics
Research on functionalized piperidine derivatives, which include structures similar to 4-[(2-Iodophenoxy)methyl]piperidine, has explored their interaction with CO2. These studies are significant for understanding the chemical reactions and potential applications in carbon capture technologies (Robinson et al., 2011).
5. Corrosion Inhibition Properties
Piperidine derivatives, including those structurally related to 4-[(2-Iodophenoxy)methyl]piperidine, have been studied for their corrosion inhibition properties on iron. Such research is crucial for the development of effective corrosion inhibitors in various industrial applications (Kaya et al., 2016).
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Properties
IUPAC Name |
4-[(2-iodophenoxy)methyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16INO.ClH/c13-11-3-1-2-4-12(11)15-9-10-5-7-14-8-6-10;/h1-4,10,14H,5-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDUQCBQERFUWKP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=CC=CC=C2I.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClINO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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